8-Bromo-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione
8-Bromo-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
853029-57-9
VCID:
VC20887123
InChI:
InChI=1S/C20H17BrN6O2/c1-4-5-10-26-16-17(24-19(26)21)25(3)20(29)27(18(16)28)11-15-22-12(2)13-8-6-7-9-14(13)23-15/h6-9H,10-11H2,1-3H3
SMILES:
CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C
Molecular Formula:
C20H17BrN6O2
Molecular Weight:
453.3 g/mol
8-Bromo-7-but-2-ynyl-3-methyl-1-(4-methyl-quinazolin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione
CAS No.: 853029-57-9
Cat. No.: VC20887123
Molecular Formula: C20H17BrN6O2
Molecular Weight: 453.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 853029-57-9 |
|---|---|
| Molecular Formula | C20H17BrN6O2 |
| Molecular Weight | 453.3 g/mol |
| IUPAC Name | 8-bromo-7-but-2-ynyl-3-methyl-1-[(4-methylquinazolin-2-yl)methyl]purine-2,6-dione |
| Standard InChI | InChI=1S/C20H17BrN6O2/c1-4-5-10-26-16-17(24-19(26)21)25(3)20(29)27(18(16)28)11-15-22-12(2)13-8-6-7-9-14(13)23-15/h6-9H,10-11H2,1-3H3 |
| Standard InChI Key | RCZJXCXNYGHNSR-UHFFFAOYSA-N |
| SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C |
| Canonical SMILES | CC#CCN1C2=C(N=C1Br)N(C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=N3)C)C |
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